6-amino-N,N-dimethylpyridazine-3-carboxamide

• IUPAC Name: 6-amino-N,N-dimethylpyridazine-3-carboxamide
• InChI: InChI=1S/C7H10N4O/c1-11(2)7(12)5-3-4-6(8)10-9-5/h3-4H,1-2H3,(H2,8,10)
• InChI Key: CPPDAMJIRKKVBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=NN=C(C=C1)N
• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol

Description

6-amino-N,N-dimethylpyridazine-3-carboxamide is a chemical compound with the CAS Number: 1250216-83-1. It has a molecular weight of 166.18 and its IUPAC name is 6-amino-N,N-dimethyl-3-pyridazinecarboxamide. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 6-amino-N,N-dimethylpyridazine-3-carboxamide is 1S/C7H10N4O/c1-11(2)7(12)5-3-4-6(8)10-9-5/h3-4H,1-2H3,(H2,8,10). This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Microwave Assisted Condensation Reactions

A study by Al-Zaydi and Borik (2007) explored microwave-assisted condensation reactions of 2-aryl hydrazonopropanals with nucleophilic reagents to produce various heterocyclic compounds, including pyridazine derivatives. This method emphasizes the role of "6-amino-N,N-dimethylpyridazine-3-carboxamide" in the synthesis of complex organic molecules under solvent-free conditions, highlighting its utility in organic synthesis and the potential for developing new materials and pharmaceuticals Al-Zaydi, K., & Borik, R. (2007). Molecules.

Synthesis and Biological Activity of Arylazothiazole Disperse Dyes

Khalifa et al. (2015) synthesized novel heterocyclic aryl monoazo organic compounds, including "6-amino-N,N-dimethylpyridazine-3-carboxamide" derivatives, demonstrating their application in dyeing polyester fibers and investigating their antimicrobial and antitumor activities. This study shows the compound's versatility, extending from material science to biomedical applications Khalifa, M., et al. (2015). Phosphorus, Sulfur, and Silicon and the Related Elements.

Novel Pyrimidine and Its Triazole Fused Derivatives

Bhalgat et al. (2014) conducted a study on the synthesis of novel pyrimidinecarbonitrile derivatives and their triazole fused derivatives, exploring their antioxidant and anti-inflammatory activities. This research highlights the potential of "6-amino-N,N-dimethylpyridazine-3-carboxamide" derivatives in developing new pharmaceutical agents with desired biological activities Bhalgat, C. M., et al. (2014). Arabian Journal of Chemistry.

Synthesis of Functionalized Amino Acid Derivatives

Kumar et al. (2009) synthesized a series of functionalized amino acid derivatives to evaluate their in vitro cytotoxicity against human cancer cell lines, indicating the role of "6-amino-N,N-dimethylpyridazine-3-carboxamide" derivatives in designing anticancer agents. This study not only underlines the chemical versatility of the compound but also its potential in contributing to cancer research Kumar, V., et al. (2009). Journal of Enzyme Inhibition and Medicinal Chemistry.

Advent of Imidazo[1,2-a]pyridine-3-carboxamides

Moraski et al. (2011) discovered a set of imidazo[1,2-a]pyridine-3-carboxamides, including "6-amino-N,N-dimethylpyridazine-3-carboxamide" derivatives, with potent antituberculosis activity against various tuberculosis strains. This highlights the compound's importance in the development of new treatments for infectious diseases Moraski, G. C., et al. (2011). ACS Medicinal Chemistry Letters.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with it are H302, H315, H319, and H335, which indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation, respectively.